Cas no 2137757-96-9 (1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester
• CAS No: 2137757-96-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5965107
• PubChem ID: 165464075
• Update Time: 2025-05-20

1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester
• benzyl 3-amino-3-ethylpiperidine-1-carboxylate
• 2137757-96-9
• EN300-731692

• Inchi： 1S/C15H22N2O2/c1-2-15(16)9-6-10-17(12-15)14(18)19-11-13-7-4-3-5-8-13/h3-5,7-8H,2,6,9-12,16H2,1H3
• InChI Key： BDHPKIILCCGPJS-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(N)(CC)C1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±42.0 °C(Predicted)
• pka: 9.69±0.20(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester

Comprehensive Overview of 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester (CAS No. 2137757-96-9)

1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester (CAS No. 2137757-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is characterized by its unique structural features, including an amino-ethyl substitution at the 3-position of the piperidine ring and a phenylmethyl ester group. Its molecular formula and exact weight are key identifiers for researchers and manufacturers in the field.

The piperidine core of this compound is a common motif in medicinal chemistry, known for its versatility in drug design. The presence of the 3-amino-3-ethyl substituent enhances its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications as an intermediate in the synthesis of central nervous system (CNS) targeting drugs, owing to its ability to cross the blood-brain barrier. This property aligns with current trends in neuroscience and neuropharmacology, where there is a growing demand for novel compounds to address neurological disorders.

In recent years, the demand for custom synthesis and high-purity intermediates like 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester has surged, driven by advancements in precision medicine and personalized therapeutics. The compound’s role in the development of small molecule inhibitors and receptor modulators has been highlighted in several peer-reviewed studies. Its ester group, in particular, offers opportunities for further functionalization, making it a valuable asset in combinatorial chemistry and high-throughput screening.

From a market perspective, 2137757-96-9 is increasingly sought after by pharmaceutical companies and contract research organizations (CROs). The rise of AI-driven drug discovery platforms has further amplified its relevance, as these platforms often rely on structurally diverse libraries for virtual screening. Additionally, the compound’s stability under standard laboratory conditions makes it a practical choice for scale-up synthesis and industrial applications.

Environmental and regulatory considerations are also critical when discussing 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester. The compound is typically handled under controlled conditions to ensure safety and compliance with global chemical regulations. Its biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the broader industry shift toward green chemistry and sustainable practices.

In summary, 1-Piperidinecarboxylic acid, 3-amino-3-ethyl-, phenylmethyl ester (CAS No. 2137757-96-9) represents a promising candidate for diverse applications in drug development and chemical synthesis. Its structural uniqueness, combined with its compatibility with modern drug discovery paradigms, positions it as a compound of significant interest for researchers and industry professionals alike. As the field continues to evolve, this compound is likely to play a pivotal role in the next generation of therapeutic innovations.